1-(3,5-dimethoxybenzoyl)piperazine trifluoroacetate

• IUPAC Name: (3,5-dimethoxyphenyl)-piperazin-1-ylmethanone;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C13H18N2O3.C2HF3O2/c1-17-11-7-10(8-12(9-11)18-2)13(16)15-5-3-14-4-6-15;3-2(4,5)1(6)7/h7-9,14H,3-6H2,1-2H3;(H,6,7)
• InChI Key: AFRZOYTYDTZVSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCNCC2)OC.C(=O)(C(F)(F)F)O
• Molecular Formula: C15H19F3N2O5
• Molecular Weight: 364.32 g/mol

Description

1-(3,5-dimethoxybenzoyl)piperazine trifluoroacetate, commonly known as TFMPP, is a synthetic compound that has been widely studied for its potential therapeutic applications. TFMPP is a member of the piperazine family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TFMPP is not fully understood, but it is thought to act as a partial agonist at serotonin receptors in the brain. This leads to an increase in the release of serotonin and dopamine, which can have a variety of effects on mood and behavior.
Biochemical and Physiological Effects:
TFMPP has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration. It has also been found to have effects on the immune system, including the ability to modulate cytokine production.

Advantages and Limitations for Lab Experiments

TFMPP has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. However, there are also limitations to its use, including the potential for toxicity at high doses and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are a number of potential future directions for research on TFMPP. These include further studies into its potential use as a therapeutic agent for mood disorders and other conditions, as well as investigations into its effects on the immune system and other physiological processes. Additionally, there is potential for the development of new compounds based on the structure of TFMPP that may have improved therapeutic properties.

Synthesis Methods

TFMPP can be synthesized through a multistep process involving the reaction of piperazine with 3,5-dimethoxybenzoyl chloride and trifluoroacetic acid. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

TFMPP has been studied extensively for its potential use as a therapeutic agent. It has been found to have a variety of effects on the central nervous system, including the ability to increase dopamine and serotonin levels in the brain. This has led to research into its potential use as a treatment for depression and other mood disorders.